Cas no 83509-89-1 ((S)-3-Amino-butyric acid methyl ester)

• Product Name: (S)-3-Amino-butyric acid methyl ester
• CAS No: 83509-89-1
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD08058804
• CID: 669769
• PubChem ID: 9118386
• Update Time: 2024-03-01

(S)-3-Amino-butyric acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-amino-, methyl ester, (3S)-
• (S)-3-Amino-butyric acid methyl ester
• Methyl (3S)-3-aminobutanoate
• N13255
• (S)-Methyl3-aminobutanoate
• DTXSID40429332
• SCHEMBL1144127
• (S)-3-Aminobutanoic acid methyl ester
• EN300-137130
• AKOS026728697
• 83509-89-1
• METHYL(3S)-3-AMINOBUTANOATE
• SJQZRROQIBFBPS-BYPYZUCNSA-N
• (S)-3-Aminobutyric acid methyl ester
• (S)-Methyl 3-aminobutanoate
• (S)-3-Amino-butyric acid methyl ester

• MDL： MFCD08058804
• Inchi： 1S/C5H11NO2/c1-4(6)3-5(7)8-2/h4H,3,6H2,1-2H3/t4-/m0/s1
• InChI Key： SJQZRROQIBFBPS-BYPYZUCNSA-N
• SMILES： O(C)C(C[C@H](C)N)=O

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives